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Introduction: Unveiling the Role of a Less-Explored
DNA Modification

In the landscape of epigenetics, DNA modifications serve as a critical layer of regulatory
control, influencing gene expression and maintaining genome stability without altering the
primary DNA sequence. While 5-methylcytosine (5mC) has been studied extensively in
eukaryotes, other modifications like N(4)-methylcytosine (4mC) are gaining significant
attention. 4mcC, an epigenetic mark where a methyl group is added to the N4 position of the
cytosine base, is prevalent in bacteria and archaea.[1][2][3] Its primary role in prokaryotes is
associated with restriction-modification (R-M) systems, a defense mechanism to protect the
host genome from foreign DNA, such as bacteriophages.[4][5][6][7]

Beyond its protective function, emerging evidence points to 4mC's involvement in regulating
gene expression, DNA replication, and cell cycle control.[6][8][9] While historically considered a
prokaryotic mark, recent studies have reported the presence and functional implications of 4mC
in some eukaryotic genomes, suggesting a broader biological significance than previously
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understood.[1][2][3][10] This discovery has opened new avenues for research in developmental
biology and disease, making robust and precise detection methods essential.

The challenge in studying 4mC lies in its distinction from the more abundant 5mC. Traditional
bisulfite sequencing, the gold standard for 5mC detection, cannot accurately differentiate
between 5mC and 4mC, as both are partially resistant to deamination under standard
conditions.[4][5] This guide provides a detailed overview and protocols for state-of-the-art
techniques designed to specifically identify 4mC at single-base resolution, empowering
researchers to explore its distribution and function with high confidence.

Core Methodologies for Base-Resolution 4mC
Detection

The precise mapping of 4mC requires methodologies that can either directly detect the
modified base or employ specific chemical or enzymatic treatments to distinguish it from other
cytosine variants. Here, we detail the leading techniques that provide single-nucleotide
resolution.

Single-Molecule, Real-Time (SMRT) Sequencing: Direct
Detection through Polymerase Kinetics

SMRT sequencing, developed by Pacific Biosciences (PacBio), offers a unique advantage by
directly detecting base modifications on native, unamplified DNA.[11] This technology obviates
the need for chemical conversion or amplification steps that can introduce bias.

Principle of Detection: The core of SMRT sequencing lies in observing a single DNA
polymerase molecule as it synthesizes a complementary strand within a nanoscale observation
chamber called a Zero-Mode Waveguide (ZMW).[12] The polymerase incorporates
fluorescently labeled nucleotides, and the time between successive base incorporations (the
interpulse duration, or IPD) is meticulously measured.[11] When the polymerase encounters a
modified base, such as 4mC, in the template strand, its kinetics are momentarily altered. This
perturbation results in a characteristic, measurable delay in the IPD compared to the
incorporation of a nucleotide opposite an unmodified base.[11] By analyzing these kinetic
signatures, SMRT sequencing can simultaneously determine the DNA sequence and identify
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the locations of various modifications, including 4mC, N6-methyladenine (6mA), and 5mC.[11]
[12][13][14]

Experimental Workflow: The workflow is streamlined as it avoids harsh chemical treatments. It
involves library preparation with SMRTbell adapters to create a circular template, followed by
sequencing on a PacBio system and bioinformatic analysis to call modified bases.
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Figure 2. Principle of 4mC-TAB-seq.
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Protocol: 4mC-TAB-seq Library Preparation

e Spike-in Controls: To monitor conversion efficiency, it is critical to add control DNA. Include
unmethylated lambda DNA (to check C-to-T conversion) and a 4mC-containing control (e.g.,
a PCR product amplified with 4mdCTPs) to the genomic DNA sample. [4]2. DNA
Fragmentation: Shear genomic DNA to a size range of 200-400 bp using sonication.

o End Repair, A-tailing, and Adapter Ligation: Prepare fragmented DNA for sequencing by
creating blunt ends, adding an 'A' overhang, and ligating methylated NGS adapters. The use
of methylated adapters is crucial to protect them from bisulfite conversion.

o TET1 Oxidation: Incubate the adapter-ligated DNA with recombinant TET1 enzyme. This
reaction converts all 5mC to 5cacC. It is essential to use a highly active TET enzyme to
ensure complete oxidation, thereby eliminating false positives from unconverted 5mC.
[15]Purify the DNA after the reaction.

 Bisulfite Conversion: Perform bisulfite treatment on the TET-oxidized DNA using a
commercial kit (e.g., EZ DNA Methylation-Gold™ Kit). This step converts C and 5caC to U.
An optimized bisulfite condition that maximizes the retention of 4mC while efficiently
converting other cytosines is key. [5][15]6. PCR Amplification: Amplify the bisulfite-converted
DNA using a high-fidelity polymerase to generate the final sequencing library. The number of
cycles should be minimized to avoid amplification bias.

e Library QC and Sequencing: Quantify the final library and assess its size distribution.
Sequence on an lllumina platform.

» Data Analysis: Trim adapter sequences and low-quality reads. Align reads to a reference
genome using a bisulfite-aware aligner (e.g., Bismark). The percentage of 'C' reads at each
cytosine position in the reference genome corresponds to the 4mC methylation level.

APOBEC3A-mediated Deamination Sequencing (4mC-
AMD-seq): An Enzymatic Alternative

A more recent development, 4mC-AMD-seq, utilizes the deaminase enzyme APOBEC3A (A3A)
to distinguish 4mC. This method avoids the harsh chemical treatment of bisulfite, which is
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known to cause DNA degradation. [7] Principle of Detection: The method leverages the
differential substrate specificity of the A3A enzyme.

e A3A Deamination: The A3A enzyme efficiently deaminates both unmodified cytosine (C) and
5mC to uracil (U) and thymine (T), respectively.

» 4mC Resistance: The methyl group at the N4 position of cytosine sterically hinders the A3A
active site, making 4mC resistant to deamination.

e Sequencing Readout: After library amplification and sequencing, the uracils and thymines
resulting from deamination are read as 'T'. Only the resistant 4mC bases are read as 'C’,
pinpointing their original locations. [7]
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Figure 3. Principle of 4mC-AMD-seq.

Protocol: 4mC-AMD-seq Library Preparation

+ DNA Preparation: Start with high-quality genomic DNA. The protocol works with fragmented
DNA.

+ Denaturation: Heat the DNA to create single-stranded templates, as A3A acts on ssDNA.

© 2026 BenchChem. All rights reserved. 8/16 Tech Support


https://www.benchchem.com/product/b1205301/docs?utm_src=pdf-body-img#advanced-techniques-for-single-base-resolution-mapping-of-n-4-methylcytosine-4mc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o APOBECS3A Deamination Reaction: Incubate the denatured DNA with purified A3A enzyme
under optimized buffer conditions. This is the critical step where C and 5mC are converted.

e Enzyme Inactivation and DNA Purification: Stop the reaction by heat inactivation or addition
of a stop buffer, followed by DNA purification.

 Library Preparation and Sequencing: Construct a sequencing library from the A3A-treated
DNA. Since the base composition is now heavily skewed towards A, T, and G, specialized
library preparation and sequencing protocols may be required.

o Data Analysis: Align reads to the reference genome. Similar to bisulfite-based methods,
positions that retain a 'C' in the sequencing reads correspond to the original 4mC sites.

Complementary and Non-Base-Resolution Methods

While the following methods do not typically provide single-base resolution, they are valuable
for validation or enrichment analysis.

o Methylation-Sensitive Restriction Enzymes (MSRE): This classic approach uses enzymes
that are blocked by methylation within their recognition sequence. [16][17]By comparing
digestion patterns of a methylation-sensitive enzyme with its methylation-insensitive
isoschizomer, one can infer the methylation status at specific sites. [18]This method is
excellent for locus-specific validation but is limited by the availability of enzymes and their
recognition sites.

o Methylated DNA Immunoprecipitation (MeDIP-seq): This technique uses antibodies to enrich
for DNA fragments containing a specific modification. [19][20][21]While antibodies for 4mC
are available, MeDIP-seq enriches for regions with high densities of the mark rather than
pinpointing individual bases. The resolution is typically limited to the fragment size (~150-200
bp), making it unsuitable for base-resolution mapping. [22]* Computational Prediction: With
the growth of sequencing data, various machine learning and deep learning models have
been developed to predict 4mC sites from DNA sequence features alone. [8][9][23][24][25]
[26]Tools like Deep4mC can serve as a valuable in silico complement to experimental
approaches, helping to prioritize regions for validation, especially in newly sequenced
genomes. [9]
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Data Summary: Comparison of 4mC Detection
Techniques

The choice of method depends on the specific research question, available instrumentation,

budget, and required resolution. The table below summarizes the key characteristics of the

discussed techniques.

SMRT
Feature ) 4mC-TAB-seq 4mC-AMD-seq MeDIP-seq
Sequencing
o Polymerase TET Oxidation + Enzymatic Antibody
Principle T o o )
Kinetics Bisulfite Deamination Enrichment
) ) ] ) Low (~150-200
Resolution Single Base Single Base Single Base
bp) [22]
) ) Indirect Indirect ) o
Detection Direct ] ) Indirect (Affinity)
(Chemical) (Enzymatic)
Moderate (ng- Moderate (ng- Low (ng range
DNA Input High (ug range) (ng (ng (ng range)
Hg) Hg) [19]
Read Length Very Long (kb) Short (bp) Short (bp) Short (bp)
Direct detection, )
Uses standard Avoids harsh Good for

no PCR bias,

Key Advantage NGS, cost- bisulfite enrichment, low
detects other ) )
effective treatment input
mods
Higher cost, Potential for Potential for off- No base
Key Limitation complex data incomplete target resolution,
analysis conversion deamination antibody bias
Scalability Moderate High High High

Conclusion and Future Perspectives

The ability to accurately map N(4)-methylcytosine at single-base resolution is transforming

our understanding of its role beyond bacterial defense systems. Direct detection via SMRT

sequencing offers an unbiased view of the methylome on native DNA, while methods like 4mC-
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TAB-seq and 4mC-AMD-seq provide powerful and scalable solutions for labs with access to
short-read sequencers.

The field continues to evolve, with long-read technologies like Oxford Nanopore also showing
promise for the direct detection of multiple base modifications simultaneously. [13]As data
analysis tools become more sophisticated and the cost of sequencing decreases, a more
comprehensive picture of the 4mC landscape across the tree of life will emerge. The protocols
and comparative data presented in this guide provide researchers, scientists, and drug
development professionals with the foundational knowledge to confidently select and
implement the appropriate technique to investigate the function and dynamics of this intriguing
epigenetic mark.

References

e Yu, M., Ji, L., Neumann, D. A., Chung, D. H., Groom, J., Westpheling, J., He, C., & Schmitz,
R. J. (2015). Base-resolution detection of N4-methylcytosine in genomic DNA using 4mC-
Tet-assisted-bisulfite-sequencing. Nucleic Acids Research, 43(21), e148. [Link]

e Wang, Z., et al. (2025). A comprehensive review of computational methods for predicting
DNA N4-methylcytosine sites. International Journal of Biological Macromolecules, 330(Pt 4),
148221. [Link]

e Wei, L., etal. (2018). 4mCPred: machine learning methods for DNA N4-methylcytosine sites
prediction. Bioinformatics, 34(17), 2919-2926. [Link]

e Wang, Z., et al. (2025). A comprehensive review of computational methods for predicting
DNA N4-methylcytosine sites. PlumX Metrics. [Link]

e Yu, M., et al. (2015). Base-resolution detection of N4-methylcytosine in genomic DNA using
4mC-Tet-assisted-bisulfite-sequencing. Nucleic Acids Research, 43(21), e148. [Link]

e Yu, M., et al. (2015). Base-resolution detection of N4-methylcytosine in genomic DNA using
4mC-Tet-assisted-bisulfite-sequencing. Nucleic Acids Research, 43(21), e148. [Link]

e Xiong, Y., et al. (2021). Deep4mC: systematic assessment and computational prediction for
DNA N4-methylcytosine sites by deep learning. Briefings in Bioinformatics, 22(3), bbaa239.
[Link]

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6923321/
https://www.osti.gov/servlets/purl/1256683
https://pubmed.ncbi.nlm.nih.gov/39398188/
https://academic.oup.com/bioinformatics/article/34/17/2919/4960456
https://plu.mx/plum/a/?doi=10.1016/j.ijbiomac.2025.148221
https://pubmed.ncbi.nlm.nih.gov/26184871/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4666385/
https://pubmed.ncbi.nlm.nih.gov/33020861/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Wang, Z., et al. (2025). A comprehensive review of computational methods for predicting
DNA N4-methylcytosine sites. ResearchGate. [Link]

Yu, M., et al. (2015). Base-resolution detection of N4-methylcytosine in genomic DNA using
4mC-Tet-assisted-bisulfite-sequencing. Nucleic Acids Research, 43(21), e148. [Link]

Yu, M., et al. (2015). Base-resolution detection of N4-methylcytosine in genomic DNA using
4mC-Tet-assisted-bisulfite-sequencing. Stanford Libraries. [Link]

Yu, M., et al. (2015). Base-resolution detection of N4-methylcytosine in genomic DNA using
4mC-Tet-assisted-bisulfite-sequencing. Nucleic Acids Research, 43(21), e148. [Link]

Yu, M., et al. (2015). Base-resolution detection of N4-methylcytosine in genomic DNA using
4mC-Tet-assisted-bisulfite-sequencing. ResearchGate. [Link]

Taiwo, O., et al. (2012). Methylated DNA Immunoprecipitation and High-Throughput
Sequencing (MeDIP-seq) Using Low Amounts of Genomic DNA. Gene Target Solutions.
[Link]

Nair, S. S., & Kumar, R. (2012). Genome-Wide Mapping of DNA Methylation 5mC by
Methylated DNA Immunoprecipitation (MeDIP)-Sequencing. Methods in Molecular Biology,
859, 247-257. [Link]

Luo, H., et al. (2022). Systematic Analysis and Accurate Identification of DNA N4-
Methylcytosine Sites by Deep Learning. Frontiers in Genetics, 13, 828468. [Link]

Arkhipova, I. R., et al. (2022). Bacterial N4-methylcytosine as an epigenetic mark in
eukaryotic DNA. Nature Communications, 13(1), 1047. [Link]

lllumina, Inc. (n.d.). MeDIP-Seq/DIP-Seq. lllumina. [Link]

Arkhipova, I. R., et al. (2022). Bacterial N4-methylcytosine as an epigenetic mark in
eukaryotic DNA. Nature Communications, 13(1), 1047. [Link]

Sanchez-Romero, M. A., et al. (2020). N4-Methylcytosine as a Minor Base in Bacterial DNA.
ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://www.researchgate.net/publication/384501490_A_comprehensive_review_of_computational_methods_for_predicting_DNA_N_4-methylcytosine_sites
https://academic.oup.com/nar/article/43/21/e148/2411130
https://searchworks.stanford.edu/view/11713119
https://academic.oup.com/nar/article-lookup/doi/10.1093/nar/gkv738
https://www.researchgate.net/publication/280242065_Base-resolution_detection_of_N_4-methylcytosine_in_genomic_DNA_using_4mC-Tet-assisted-bisulfite-sequencing
https://www.genetargetsolutions.com/wp-content/uploads/2019/08/Methylated-DNA-Immunoprecipitation-and-High-Throughput-Sequencing-MeDIP-seq-Using-Low-Amounts-of-Genomic-DNA.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3749022/
https://www.frontiersin.org/articles/10.3389/fgene.2022.828468/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8885841/
https://www.illumina.com/techniques/sequencing/dna-sequencing/methylation-sequencing/medip-dip-seq.html
https://pubmed.ncbi.nlm.nih.gov/35228526/
https://www.researchgate.net/publication/340058911_N4-Methylcytosine_as_a_Minor_Base_in_Bacterial_DNA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Beautrais, A., et al. (2019). Latest techniques to study DNA methylation. Environmental
Epigenetics, 5(4), dvz022. [Link]

Xiong, J., et al. (2022). Genome-wide mapping of N4-methylcytosine at single-base
resolution by APOBEC3A-mediated deamination sequencing. Chemical Science, 13(28),
8231-8237. [Link]

Arkhipova, I. R., et al. (2022). Bacterial N4-methylcytosine as an epigenetic mark in
eukaryotic DNA. ResearchGate. [Link]

CD Genomics. (2018). MeDIP-Seq / hMeDIP-Seq (DNA Methylation & Hydroxymethylation
Profiling). CD Genomics. [Link]

B-Gacem, R., et al. (2022). Multiplexed Methylated DNA Immunoprecipitation Sequencing
(Mx-MeDIP-Seq) to Study DNA Methylation Using Low Amounts of DNA. International
Journal of Molecular Sciences, 23(19), 11843. [Link]

Hisano, T., et al. (2021). Extensive N4 Cytosine Methylation is Essential for Marchantia
Sperm Function. bioRxiv. [Link]

Liu, Y., et al. (2024). Critical assessment of nanopore sequencing for the detection of multiple
forms of DNA modifications. Nature Communications, 15(1), 1007. [Link]

Yu, M., et al. (2012). Tet-Assisted Bisulfite Sequencing (TAB-seq). Methods in Molecular
Biology, 925, 123-132. [Link]

Creative Biogene. (n.d.). Tet-assisted Bisulfite Sequencing (TAB-seq) Service. Creative
Biogene. [Link]

PacBio. (n.d.). Detecting DNA Base Modifications Using SMRT Sequencing. PacBio. [Link]

CD Genomics. (n.d.). Bisulfite Sequencing: Introduction, Features, Workflow, and
Applications. CD Genomics. [Link]

Schréder, A. S., et al. (2018). Selective recognition of N4-methylcytosine in DNA by
engineered transcription-activator-like effectors. Philosophical Transactions of the Royal
Society A, 376(2127), 20170087. [Link]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6872583/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9279767/
https://www.researchgate.net/publication/358897914_Bacterial_N4-methylcytosine_as_an_epigenetic_mark_in_eukaryotic_DNA
https://www.cd-genomics.com/medip-seq-hmedip-seq.html
https://www.mdpi.com/1422-0067/23/19/11843
https://www.biorxiv.org/content/10.1101/2021.02.11.430819v1
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10848261/
https://pubmed.ncbi.nlm.nih.gov/22987258/
https://www.creativebiogene.com/services/tet-assisted-bisulfite-sequencing-tab-seq-service.html
https://www.pacb.com/wp-content/uploads/2015/09/WP_Detecting_DNA_Base_Modifications_Using_SMRT_Sequencing.pdf
https://www.cd-genomics.com/bisulfite-sequencing-introduction.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6054325/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Ye, P, etal. (2019). MethSMRT: an integrative database for DNA N6-methyladenine and N4-
methylcytosine generated by single-molecular real-time sequencing. Nucleic Acids
Research, 47(D1), D156-D161. [Link]

» New England Biolabs GmbH. (n.d.). Restriction Enzymes for Epigenetics. NEB. [Link]

e Li,Y., etal (2021). 4AmCPred-MTL: Accurate Identification of DNA 4mC Sites in Multiple
Species Using Multi-Task Deep Learning Based on Multi-Head Attention Mechanism.
Frontiers in Cell and Developmental Biology, 9, 672421. [Link]

o Fackler, M. J., et al. (2014). Methylation-sensitive restriction enzyme-droplet digital PCR
assay for the one-step highly sensitive analysis of DNA methylation hotspots. Expert Review
of Molecular Diagnostics, 14(7), 895-905. [Link]

e Rhoads, A., & Au, K. F. (2015). Single molecule real-time (SMRT) sequencing comes of age:
applications and utilities for medical diagnostics. Expert Review of Molecular Diagnostics,
15(11), 1401-1413. [Link]

e CD BioSciences. (n.d.). PacBio SMRT DNA Sequencing Service. CD BioSciences. [Link]

o Ghafouri-Fard, S., et al. (2022). Current Challenges of Methylation-Based Liquid Biopsies in
Cancer Diagnostics. International Journal of Molecular Sciences, 23(19), 11843. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Bacterial N4-methylcytosine as an epigenetic mark in eukaryotic DNA - PMC
[pmc.ncbi.nim.nih.gov]

o 2. Bacterial N4-methylcytosine as an epigenetic mark in eukaryotic DNA - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 3. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.pacb.com/wp-content/uploads/2019-Ye-et-al-MethSMRT-an-integrative-database-for-DNA-N6-methyladenine-and-N4-methylcytosine-generated-by-single-molecular-real-time-sequencing.pdf
https://www.neb-online.de/en/applications/epigenetics/restriction-enzymes-for-epigenetics/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8105748/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4203417/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4703353/
https://www.cd-biosciences.com/pacbio-smrt-dna-sequencing-service.html
https://www.mdpi.com/1422-0067/23/19/11843/htm
https://www.benchchem.com/product/b1205301?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8885841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8885841/
https://pubmed.ncbi.nlm.nih.gov/35228526/
https://pubmed.ncbi.nlm.nih.gov/35228526/
https://www.researchgate.net/publication/358901542_Bacterial_N4-methylcytosine_as_an_epigenetic_mark_in_eukaryotic_DNA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4. Base-resolution detection of N4-methylcytosine in genomic DNA using 4mC-Tet-assisted-
bisulfite- sequencing - PMC [pmc.ncbi.nim.nih.gov]

5. academic.oup.com [academic.oup.com]
6. researchgate.net [researchgate.net]

7. Genome-wide mapping of N4-methylcytosine at single-base resolution by APOBEC3A-
mediated deamination sequencing - PMC [pmc.ncbi.nlm.nih.gov]

8. A comprehensive review of computational methods for predicting DNA N4-methylcytosine
sites - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Deep4mC: systematic assessment and computational prediction for DNA N4-
methylcytosine sites by deep learning - PubMed [pubmed.ncbi.nim.nih.gov]

10. biorxiv.org [biorxiv.org]
11. pacbh.com [pacb.com]

12. PacBio SMRT DNA Sequencing Service, By Analysis Methods | CD BioSciences
[epigenhub.com]

13. Latest techniques to study DNA methylation - PMC [pmc.ncbi.nlm.nih.gov]

14. pacb.com [pacb.com]

15. academic.oup.com [academic.oup.com]

16. Digestion of Methylated DNA | Thermo Fisher Scientific - US [thermofisher.com]

17. Methylation-sensitive restriction enzyme-droplet digital PCR assay for the one-step
highly sensitive analysis of DNA methylation hotspots - PMC [pmc.ncbi.nlm.nih.gov]

18. neb.com [neb.com]
19. genetargetsolutions.com.au [genetargetsolutions.com.au]

20. Genome-Wide Mapping of DNA Methylation 5mC by Methylated DNA
Immunoprecipitation (MeDIP)-Sequencing - PMC [pmc.ncbi.nim.nih.gov]

21. MeDIP-Seq / hMeDIP-Seq - CD Genomics [cd-genomics.com]
22. MeDIP-Seq/DIP-Seq [emea.illumina.com]

23. academic.oup.com [academic.oup.com]

24. PlumX [plu.mx]

25. researchgate.net [researchgate.net]

26. 4mCPred-MTL: Accurate Identification of DNA 4mC Sites in Multiple Species Using Multi-
Task Deep Learning Based on Multi-Head Attention Mechanism - PMC

© 2026 BenchChem. All rights reserved. 15/16 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4666385/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4666385/
https://academic.oup.com/nar/article-pdf/43/21/e148/17435098/gkv738.pdf
https://www.researchgate.net/publication/259334362_N4-Methylcytosine_as_a_Minor_Base_in_Bacterial_DNA
https://pmc.ncbi.nlm.nih.gov/articles/PMC9430668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9430668/
https://pubmed.ncbi.nlm.nih.gov/41075902/?utm_source=FeedFetcher&utm_medium=rss&utm_campaign=None&utm_content=1vkCYaq0ZPJkG_Z5GHiEaoY9lBpKHYcuSxH32-44OLcLvM_g4w&fc=None&ff=20251026014955&v=2.18.0.post22+67771e2
https://pubmed.ncbi.nlm.nih.gov/41075902/?utm_source=FeedFetcher&utm_medium=rss&utm_campaign=None&utm_content=1vkCYaq0ZPJkG_Z5GHiEaoY9lBpKHYcuSxH32-44OLcLvM_g4w&fc=None&ff=20251026014955&v=2.18.0.post22+67771e2
https://pubmed.ncbi.nlm.nih.gov/32578842/
https://pubmed.ncbi.nlm.nih.gov/32578842/
https://www.biorxiv.org/content/10.1101/2021.02.12.428880v1.full.pdf
https://www.pacb.com/wp-content/uploads/2015/09/WP_Detecting_DNA_Base_Modifications_Using_SMRT_Sequencing.pdf
https://www.epigenhub.com/services/dna-methylation-analysis-service/by-analysis-methods/smrt-sequencing-for-epigenomics/
https://www.epigenhub.com/services/dna-methylation-analysis-service/by-analysis-methods/smrt-sequencing-for-epigenomics/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6923321/
https://www.pacb.com/publications/methsmrt-an-integrative-database-for-dna-n6-methyladenine-and-n4-methylcytosine-generated-by-single-molecular-real-time-sequencing/
https://academic.oup.com/nar/article/43/21/e148/2468104
https://www.thermofisher.com/us/en/home/brands/thermo-scientific/molecular-biology/molecular-biology-learning-center/molecular-biology-resource-library/spotlight-articles/digesting-methylated-dna.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10998716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10998716/
https://www.neb.com/en/products/epigenetics/methylation-analysis/methylation-restriction-enzymes-epigenetics
https://www.genetargetsolutions.com.au/wp-content/uploads/2014/06/University-of-Missouri-Animal-Sciences.-Methylated-DNA-Immunoprecipitation-and-High-Throughput-Sequencing-MeDIP-seq-using-low-amounts-of-genomic-DNA.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8285090/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8285090/
https://www.cd-genomics.com/medip-sequencing.html
https://emea.illumina.com/science/sequencing-method-explorer/kits-and-arrays/medip-seq-dip-seq.html
https://academic.oup.com/bioinformatics/article/35/4/593/5059494
https://plu.mx/plum/a/?doi=10.1016/j.ijbiomac.2025.148221&theme=plum-bigben-theme
https://www.researchgate.net/publication/396386206_A_comprehensive_review_of_computational_methods_for_predicting_DNA_N4-methylcytosine_sites
https://pmc.ncbi.nlm.nih.gov/articles/PMC8141656/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8141656/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

[pmc.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Advanced Techniques for Single-Base Resolution
Mapping of N(4)-methylcytosine (4mC)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205301/docs#advanced-techniques-for-single-base-
resolution-mapping-of-n-4-methylcytosine-4mc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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